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Compound of Interest

Compound Name: 1-Octen-3-one

Cat. No.: B146737

Essential Safety and Handling Guide for 1-Octen-3-
one

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 1-Octen-3-one, a compound recognized for its distinct mushroom-like odor and utility
in various research applications. Adherence to these guidelines is paramount to ensure
personal safety and environmental responsibility in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Octen-3-one is a flammable liquid that is harmful if swallowed and can cause skin and eye
irritation.[1] It is also recognized as being harmful to aquatic life with long-lasting effects.[1][2]
Therefore, a thorough risk assessment and the consistent use of appropriate PPE are
mandatory.

Recommended Personal Protective Equipment (PPE)

The selection of PPE is contingent on the nature and scale of the work being performed. The
following table summarizes the minimum required PPE for handling 1-Octen-3-one.
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PPE Category Item

Specification

Eye Protection Safety Goggles

Tightly fitting and conforming
to EN 166 (EU) or NIOSH (US)
standards.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves may provide
splash protection, but they are
not recommended for
prolonged contact with
ketones. For extended
handling, ketone-resistant
gloves should be used. Always
consult the glove
manufacturer's resistance
guide.[3]

Body Protection Laboratory Coat

Flame-retardant and
impervious clothing is

recommended.[3]

Respiratory Protection Respirator

Required if exposure limits are
exceeded, if irritation is
experienced, or when working
outside of a fume hood. A
NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.[3]

[4]

Quantitative Hazard Data

The following table summarizes the key hazard classifications and physical properties of 1-

Octen-3-one.
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Hazard Classification Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquid 3
vapor.[1]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
) o H319: Causes serious eye

Serious Eye Damage/Irritation 2 o

irritation.[1]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment (Chronic) with long lasting effects.[1][2]
Physical Property Value

Flash Point

73.8 °C (164.8 °F) - closed cup

Oral LD50 (Rat)

340 mg/kg[5]

Dermal LD50 (Rabbit)

3,300 mg/kg|[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risks associated

with 1-Octen-3-one.

Step-by-Step Handling Protocol

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[3]

o

[¢]

[¢]

o

Inspect all PPE for integrity before use.

Verify that an eyewash station and safety shower are readily accessible.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use non-sparking tools and explosion-proof equipment.[2]
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e Handling:

o

Wear the appropriate PPE as detailed in the table above.[2]

[¢]

Ground and bond containers when transferring material to prevent static discharge.

[¢]

Avoid inhalation of vapors and contact with skin and eyes.[8]

[e]

Do not eat, drink, or smoke in the handling area.[7]
e Post-Handling:

o Wash hands thoroughly after handling.[2]

o Clean the work area and any equipment used.

o Store 1-Octen-3-one in a tightly closed container in a cool, dry, and well-ventilated place,
away from sunlight.[2][3] Refrigeration at 2-8°C is recommended for long-term storage.

Spill Response

In the event of a spill:

e Evacuate the immediate area.[3]

» Ventilate the space.[3]

e Remove all sources of ignition.[1]

» Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[1][3]

o Collect the absorbed material into a suitable, sealed container for disposal as hazardous
waste.[3]

o Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[1]

Waste Disposal Protocol

» Waste Segregation:
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o Liquid Waste: Collect all waste 1-Octen-3-one and solutions containing it in a designated,
sealed, and clearly labeled container.[1]

o Solid Waste: Any materials contaminated with 1-Octen-3-one, such as gloves, pipette tips,
and absorbent materials, should be collected in a separate, sealed, and clearly labeled
hazardous waste container for solids.[1]

e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name "1-
Octen-3-one," and the associated hazards (e.g., "Flammable," "Toxic").[1]

e Disposal:
o Do not dispose of 1-Octen-3-one down the drain or in regular trash.[1]

o Dispose of the waste through an approved hazardous waste disposal company, following
all local, state, and federal regulations.[3][9]

Visual Workflow Guides

The following diagrams illustrate the decision-making processes for PPE selection and waste
disposal.
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Start: Handling
1-Octen-3-one

Assess Task:
- Scale of work
- Potential for splash/aerosol

Working in a
Fume Hood?

/ High Risk

Add Respirator

Standard PPE:
- Safety Goggles
- Lab Coat
- Ketone-Resistant Gloves

Proceed with Task

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling 1-Octen-3-one.
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Hazardous Waste Container Hazardous Waste Container

Arrange for Pickup by
Approved Hazardous
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Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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